Cas no 29274-19-9 (methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate)

Methyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate is a versatile heterocyclic compound with a pyrazolopyrimidine core, functionalized with a chlorinated position and an ester group at the 5-position. Its structural features make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring a fused bicyclic scaffold. The chlorine substituent enhances reactivity for further functionalization, while the methyl ester provides a handle for derivatization via hydrolysis or nucleophilic substitution. This compound is characterized by its high purity and stability, ensuring reliable performance in synthetic applications. Its well-defined reactivity profile makes it suitable for use in medicinal chemistry research and fine chemical production.

methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate structure

29274-19-9 structure

Product Name:methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate

CAS No:29274-19-9

MF:C₈H₆ClN₃O₂

MW:211.605140209198

MDL:MFCD20922387

CID:5465237

PubChem ID:59764217

Update Time:2025-05-28

methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate
- AT10469
- Z1486010920
- Pyrazolo[1,5-a]pyrimidine-5-carboxylic acid, 7-chloro-, methyl ester
- methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate
- MDL： MFCD20922387
- Inchi： 1S/C8H6ClN3O2/c1-14-8(13)5-4-6(9)12-7(11-5)2-3-10-12/h2-4H,1H3
- InChI Key： QGCGOFXLRDHWIJ-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(=O)OC)=NC2=CC=NN21

Computed Properties

Exact Mass: 211.0148541 g/mol
Monoisotopic Mass: 211.0148541 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 56.5
Molecular Weight: 211.60

methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate Pricemore >>

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